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Compound of Interest

Compound Name: 1,4-Dimethylcyclohexanol

Cat. No.: B1605839

Essential Safety and Handling Guide for 1,4-
Dimethylcyclohexanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,4-Dimethylcyclohexanol (CAS No. 5402-28-8). Given the limited
availability of a specific Safety Data Sheet (SDS), a conservative, risk-based approach is
mandatory to ensure personnel safety. This document synthesizes available data for
structurally similar compounds and adheres to general laboratory safety principles.

Chemical and Physical Properties

1,4-Dimethylcyclohexanol is a cyclic alcohol with the molecular formula C8H160.[1][2] It is
characterized by a cyclohexane ring with two methyl groups at the 1 and 4 positions and a
hydroxyl group, which gives it alcohol-like properties.[1] It is typically a colorless to pale yellow
liquid with limited solubility in water.[1]
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Property Value Reference
Molecular Formula C8H160 [1112]
Molecular Weight 128.21 g/mol [2]
Appearance Colorless to pale yellow liquid [1]

11 g/L at 25°C (Slightl
Solubility in Water J (Stightly (2]

soluble)

Topological Polar Surface Area  20.2 A2

[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling 1,4-Dimethylcyclohexanol to

minimize exposure via inhalation, dermal contact, and ocular contact. The following table

summarizes the recommended PPE.

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://cymitquimica.com/cas/5402-28-8/
https://wap.guidechem.com/encyclopedia/1-4-dimethylcyclohexanol-dic290964.html
https://wap.guidechem.com/encyclopedia/1-4-dimethylcyclohexanol-dic290964.html
https://cymitquimica.com/cas/5402-28-8/
https://wap.guidechem.com/encyclopedia/1-4-dimethylcyclohexanol-dic290964.html
https://wap.guidechem.com/encyclopedia/1-4-dimethylcyclohexanol-dic290964.html
https://www.benchchem.com/product/b1605839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Exposure Route

Required PPE

Rationale & Specifications

Inhalation

Certified Chemical Fume Hood

All handling of 1,4-
Dimethylcyclohexanol,
especially when heating or
agitating, must be conducted
within a certified chemical
fume hood to minimize

inhalation of vapors.[3]

Respiratory Protection

For situations with a potential
for exposure outside of a fume
hood, such as a large spill, a
NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used.[4][5]

Dermal

Chemical-Resistant Gloves

Use nitrile or neoprene gloves.
[3] For prolonged contact or
when handling larger
quantities, consider double
gloving.[3] Gloves should be
inspected before use and
changed immediately if

contaminated.

Chemical-Resistant Lab Coat

A fully buttoned, long-sleeved
lab coat is required to protect
against skin contact.[3] For
procedures with a high risk of
splashing, a disposable gown
over the lab coat is

recommended.[3]

Full Coverage

Wear long pants and closed-
toe shoes to ensure no skin is

exposed.[3]

Ocular

Safety Goggles

ANSI Z87.1-compliant

chemical splash goggles are
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mandatory to protect against

splashes and vapors.[3]

A full-face shield worn over
safety goggles is required
) when there is a significant risk
Face Shield
of splashes, such as when
handling larger quantities or

during vigorous reactions.[3][6]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for the safe handling of 1,4-Dimethylcyclohexanol
during typical laboratory operations.

1. Preparation:
e Ensure the chemical fume hood is certified and functioning correctly.
o Cover the work surface within the fume hood with disposable absorbent liners.[3]

o Assemble all necessary equipment (e.g., glassware, stir plates, pipettes) inside the hood
before starting.

» Don all required PPE as specified in the table above.

2. Dispensing the Compound:

» Perform this task within the fume hood.

o Use dedicated, clearly labeled equipment.

» Handle the container with care to avoid splashes.

o Carefully transfer the desired amount into a suitable container.

o Immediately and securely close the primary container after dispensing.
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3. Solution Preparation:

e Add solvent to the container with 1,4-Dimethylcyclohexanol using a pipette or syringe to
minimize splashing.[3]

« If heating is required, use a controlled heating source (e.g., a heating mantle with a stirrer)
and ensure proper ventilation.

4. Post-Handling:

» Decontaminate all non-disposable equipment that has come into contact with the chemical.
» Dispose of all contaminated disposable materials as hazardous waste.[3]

e Wash hands and any exposed skin thoroughly after handling.[4][7]

Disposal Plan

All waste generated from handling 1,4-Dimethylcyclohexanol must be treated as hazardous
chemical waste.

» Liquid Waste: Unused solutions or rinseates should be collected in a sealed, properly labeled
hazardous waste container.[3] The container should be compatible with the chemical.

e Solid Waste: Collect all contaminated solid materials, including used PPE, weigh paper, and
absorbent liners, in a dedicated, sealed, and clearly labeled hazardous waste bag or
container.[3]

o Empty Containers:

o If residual chemical cannot be removed, the container must be disposed of as hazardous
waste.[8]

o If the container can be safely triple-rinsed with a suitable solvent, the rinsate must be
collected and disposed of as hazardous chemical waste.[8] After triple-rinsing and air-
drying, deface the original label, mark the container as "EMPTY," and dispose of it in the
general trash or appropriate recycling.[8]
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Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal guidelines.

Workflow for Handling 1,4-Dimethylcyclohexanol
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Caption: Workflow for the safe handling and disposal of 1,4-Dimethylcyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

